Cas no 70020-72-3 (2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethyl-)

2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethyl- structure
70020-72-3 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethyl-
CAS No:70020-72-3
MF:C11H16N2O6
MW:272.254543304443
CID:572824
PubChem ID:153103
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethyl-
    • 5-Ethyluracil arabinoside
    • 1-(beta-D-Arabinofuranosyl)-5-ethylpyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-pyrimidinedione, 1-beta-D-arabinofuranosyl-5-ethyl-
    • 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-ethyl-pyrimidine-2,4-dione
    • 1-.BETA.-ARABINOFURANOSYL-5-ETHYLURACIL
    • SCHEMBL3385371
    • CHEMBL3228725
    • 5-ETHYL-1-.BETA.-D-ARABINOFURANOSYLURACIL
    • 1-.BETA.-D-ARABINOFURANOSYL-5-ETHYL-2,4(1H,3H)-PYRIMIDINEDIONE
    • DTXSID80220305
    • 70020-72-3
    • 656CO4QR68
    • 2,4(1H,3H)-PYRIMIDINEDIONE, 1-.BETA.-D-ARABINOFURANOSYL-5-ETHYL-
    • Et-araU
    • UNII-656CO4QR68
    • 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethylpyrimidine-2,4-dione
    • 1-(beta-D-Arabinofuranosyl)-5-ethyluracil
    • Inchi: 1S/C11H16N2O6/c1-2-5-3-13(11(18)12-9(5)17)10-8(16)7(15)6(4-14)19-10/h3,6-8,10,14-16H,2,4H2,1H3,(H,12,17,18)/t6-,7-,8+,10-/m1/s1
    • InChI Key: LNVBVDVUTCPLIZ-BDNRQGISSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(NC(C(CC)=C1)=O)=O)O)O

Computed Properties

  • Exact Mass: 272.101
  • Monoisotopic Mass: 272.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 119A^2

Experimental Properties

  • Density: 1.501
  • Refractive Index: 1.6
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